Cas no 1133749-93-5 ((R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone)

• Product Name: (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone
• CAS No: 1133749-93-5
• MF: C₁₉H₁₈ClN₅O
• MW: 367.832122325897
• CID: 1032360
• PubChem ID: 57657612
• Update Time: 2025-10-29

(R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone
• [(3R)-4-(1-chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl]-phenylmethanone
• 1133749-93-5
• ((r)-4-(1-chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone
• DTXSID80727445
• [(3R)-4-(1-chloropyrido[3,4-d]pyridazin-4-yl)-3-Methyl-1-piperazinyl]phenyl-Methanone
• SCHEMBL3691795
• A857659
• [(3R)-4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl](phenyl)methanone

• Inchi： 1S/C19H18ClN5O/c1-13-12-24(19(26)14-5-3-2-4-6-14)9-10-25(13)18-16-11-21-8-7-15(16)17(20)22-23-18/h2-8,11,13H,9-10,12H2,1H3/t13-/m1/s1
• InChI Key： IBXRCAAROGWWHF-CYBMUJFWSA-N
• SMILES： ClC1=C2C=CN=CC2=C(N=N1)N1CCN(C(C2C=CC=CC=2)=O)C[C@H]1C

Computed Properties

• Exact Mass: 367.1199879g/mol
• Monoisotopic Mass: 367.1199879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Additional information on (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone

Recent Advances in the Study of (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone (CAS: 1133749-93-5)

In recent years, the compound (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone (CAS: 1133749-93-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridopyridazine and piperazine scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) disorders. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic applications, and ongoing developments.

The structural complexity of (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone lends itself to diverse pharmacological activities. Recent studies have elucidated its role as a potent inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for the JAK-STAT pathway, suggesting potential applications in autoimmune diseases and certain cancers. The compound's chiral center at the 3-methylpiperazine moiety was found to be critical for its selectivity and binding efficiency.

Beyond kinase inhibition, research has also explored the compound's utility in CNS therapeutics. Preclinical models have indicated its ability to cross the blood-brain barrier (BBB), a property attributed to its optimized lipophilicity and molecular weight. In a collaborative study between academic and industry researchers, (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone exhibited neuroprotective effects in rodent models of Parkinson's disease, likely through modulation of dopaminergic signaling and reduction of oxidative stress. These findings were further corroborated by in vitro assays showing its activity against monoamine oxidase B (MAO-B).

Synthetic routes to (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone have also been refined in recent years. A 2024 patent application disclosed a scalable, enantioselective synthesis method that improves yield and purity while reducing reliance on hazardous reagents. This advancement is expected to facilitate larger-scale production for further clinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding modes, enabling structure-activity relationship (SAR) optimizations for enhanced efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone. Pharmacokinetic studies have identified moderate metabolic instability in hepatic microsomes, prompting ongoing efforts to design prodrug derivatives. Furthermore, the compound's safety profile in long-term administration is yet to be fully characterized. Current research is focused on addressing these limitations through targeted chemical modifications and formulation strategies.

In conclusion, (R)-(4-(1-Chloropyrido[3,4-d]pyridazin-4-yl)-3-methylpiperazin-1-yl)(phenyl)methanone represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advances in synthetic accessibility, position it as a valuable scaffold for future therapeutic development. Continued research into its mechanisms and optimization will be critical to unlocking its full potential in addressing unmet medical needs.